Cas no 2228476-01-3 (3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid
• CAS No: 2228476-01-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 6448513
• PubChem ID: 165659625
• Update Time: 2025-05-19

3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid
• EN300-1993003
• 2228476-01-3

• Inchi： 1S/C11H10ClNO3/c12-7-1-2-8-6(3-10(14)11(15)16)5-13-9(8)4-7/h1-2,4-5,10,13-14H,3H2,(H,15,16)
• InChI Key： BSBNLUSCGAUCQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC(C(=O)O)O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid

Introduction to 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid (CAS No. 2228476-01-3) and Its Emerging Applications in Chemical Biology

3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid, identified by its CAS number 2228476-01-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The presence of a chloro-substituted indole moiety and a hydroxypropanoic acid side chain endows this molecule with distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold, particularly when modified with a chloro group at the 6-position, has been extensively studied for its role in modulating various biological pathways. Indole derivatives are well-known for their involvement in neurotransmitter synthesis, immune responses, and anti-inflammatory activities. In contrast, the hydroxypropanoic acid functional group introduces a hydrophilic character to the molecule, enhancing its solubility in aqueous environments and potentially facilitating cellular uptake. This combination of structural elements makes 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid a versatile platform for designing novel bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the chloro-substituted indole ring can interact with aromatic pockets of target proteins, while the hydroxypropanoic acid side chain may engage in hydrogen bonding or salt bridge interactions. Such insights have guided the optimization of analogs with enhanced binding affinity and selectivity.

In the realm of medicinal chemistry, 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid has been explored as a precursor for synthesizing more complex derivatives. For instance, its transformation into amides or esters has yielded compounds with improved pharmacokinetic profiles. Additionally, the introduction of fluorine or other halogen atoms at strategic positions has been shown to modulate metabolic stability and bioavailability, aligning with current trends in drug design.

Emerging research indicates that derivatives of this compound may exhibit potential therapeutic effects in areas such as cancer metabolism and neurodegenerative diseases. The chloro-indole moiety has been implicated in inhibiting key enzymes involved in tumor growth, while the hydroxypropanoic acid group could influence redox signaling pathways. Preclinical studies have begun to explore these mechanisms, providing preliminary evidence for the compound's biological relevance.

The synthesis of 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid itself presents an interesting challenge due to the need for precise functionalization of both the indole core and the propanoic acid side chain. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that subsequent biological evaluations are conducted on well-characterized materials.

The role of stereochemistry in determining biological activity cannot be overstated. The configuration around the chiral center introduced by the hydroxypropanoic acid group plays a crucial role in modulating receptor interactions. Racemic mixtures or enantiomerically pure derivatives have been compared to assess their relative efficacy, with findings suggesting that specific stereoisomers may preferentially bind to target proteins or enzymes.

As interest in natural product-inspired drug discovery grows, compounds like 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid serve as valuable starting points for generating novel scaffolds. By leveraging biocatalysis or biosynthetic pathways, researchers aim to produce analogs with minimal synthetic burden while retaining key pharmacological properties. This approach not only accelerates lead optimization but also aligns with sustainable chemistry principles.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide comprehensive structural elucidation and confirmatory data essential for regulatory submissions and further development. High-resolution NMR spectra reveal detailed connectivity information, while MS experiments confirm molecular weight accuracy.

The pharmacological profile of 3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid is further illuminated by kinetic studies that assess its interaction with biological targets over time. Enzyme inhibition assays have demonstrated competitive binding kinetics for certain targets, suggesting potential therapeutic utility as an inhibitor or modulator. Additionally, cell-based assays provide insights into intracellular signaling cascades affected by this compound.

Future directions in research may involve exploring prodrug formulations or nanocarrier systems to enhance delivery efficiency. The hydrophilic nature imparted by the hydroxypropanoic acid group makes this compound amenable to encapsulation within liposomes or polymersomes, which could improve bioavailability or targeted delivery to specific tissues.

In conclusion,3-(6-chloro-1H-indol-3-yl)-2-hydroxypropanoic acid (CAS No. 2228476-01-3) represents a compelling example of how structural modifications can yield compounds with significant biological potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in chemical biology research, driving innovation across multiple therapeutic domains.